Cas no 329346-52-3 (1,2-Ethanediol, 1-(3-methoxyphenyl)-, (1S)-)

• Product Name: 1,2-Ethanediol, 1-(3-methoxyphenyl)-, (1S)-
• CAS No: 329346-52-3
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 1454018
• Update Time: 2024-08-23

1,2-Ethanediol, 1-(3-methoxyphenyl)-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(3-methoxyphenyl)-, (1S)-
• (1S)-1-(3-methoxyphenyl)ethane-1,2-diol

• Inchi： 1S/C9H12O3/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-5,9-11H,6H2,1H3/t9-/m1/s1
• InChI Key： BEELBVBCHQSTKQ-SECBINFHSA-N
• SMILES： [C@@H](C1=CC=CC(OC)=C1)(O)CO

Computed Properties

• Exact Mass: 168.07866

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 335.8±32.0 °C(Predicted)
• PSA: 49.69
• pka: 13.68±0.20(Predicted)